Cas no 1171838-47-3 (6-(1-ethyl-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 6-(1-ethyl-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 1171838-47-3
• MF: C₁₄H₁₅N₅O₂
• MW: 285.301202058792
• MDL: MFCD09701535
• CID: 3159007
• PubChem ID: 25247652
• Update Time: 2025-05-23

6-(1-ethyl-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(1-ethyl-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carbo xylic acid
• 6-(1-ethyl-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• 1171838-47-3
• AKOS005167617
• 6-(1-ethyl-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• 6-(1-ethylpyrazol-3-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• STK351901
• EN300-231456
• WWB83847
• 6-(1-Ethylpyrazol-3-yl)-1,3-dimethyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• MFCD09701535
• 6-(1-ethyl-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• MDL： MFCD09701535
• Inchi： 1S/C14H15N5O2/c1-4-19-6-5-10(17-19)11-7-9(14(20)21)12-8(2)16-18(3)13(12)15-11/h5-7H,4H2,1-3H3,(H,20,21)
• InChI Key： SHBWYJFZQVVGIQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CN(CC)N=2)N=C2C=1C(C)=NN2C)=O

Computed Properties

• Exact Mass: 285.12257474Da
• Monoisotopic Mass: 285.12257474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.8Ų

Additional information on 6-(1-ethyl-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

6-(1-Ethyl-1H-Pyrazol-3-Yl)-1,3-Dimethyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1171838-47-3, known as 6-(1-ethyl-1H-pyrazol-3-yl)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule is a derivative of pyrazolo[3,4-b]pyridine, a heterocyclic structure that has been extensively studied for its potential applications in drug discovery and material science. The long-chain carboxylic acid group attached to the pyrazolo[3,4-b]pyridine ring introduces unique chemical properties, making it a versatile compound for various synthetic and functional applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in medicinal chemistry. The pyrazolo[3,4-b]pyridine core is particularly interesting due to its ability to act as a scaffold for bioactive molecules. Researchers have explored its potential as a kinase inhibitor, which could be valuable in the development of anticancer therapies. The substituted pyrazole moiety at position 6 further enhances the molecule's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The synthesis of 6-(1-ethyl-1H-pyrazol-3-yl)-1,3-dimethyl... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been pivotal in achieving high yields and purity levels. This compound's ability to undergo further functionalization has opened new avenues for exploring its applications in areas such as fluorescence sensing and electronic materials.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy. The dimethyl substituents on the pyrazolo[3,4-b]pyridine ring contribute to its lipophilicity, enhancing its ability to penetrate cellular membranes and interact with intracellular targets.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These findings have been corroborated by experimental data from spectroscopic analyses, further validating the compound's potential as a lead molecule in drug discovery.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound. Preliminary results suggest that it exhibits low toxicity towards non-target organisms, making it a safer option for therapeutic applications. However, further studies are required to fully assess its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 6-(1-ethyl-1H-pyrazol-3-yl)-1,3-dimethyl... represents a cutting-edge advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for exploring new frontiers in medicinal chemistry and materials science. As research continues to unfold, this compound is poised to play a pivotal role in shaping future innovations in these fields.